Cas no 51698-54-5 (a,a-diisopropylhomoveratronitrile)
51698-54-5 structure
Product Name:a,a-diisopropylhomoveratronitrile
CAS No:51698-54-5
MF:C16H23NO2
MW:261.35932469368
CID:935711
PubChem ID:21678769
Update Time:2025-04-19
a,a-diisopropylhomoveratronitrile Chemical and Physical Properties
Names and Identifiers
-
- a,a-diisopropylhomoveratronitrile
- α,α-DIISOPROPYLHOMOVERATRONITRILE
- Diisopropylhomoveratrylcyanide
- 51698-54-5
- 2-(3,4-DIMETHOXYPHENYL)-2-ISOPROPYL-3-METHYLBUTANENITRILE
- 2-(3,4-dimethoxyphenyl)-3-methyl-2-propan-2-ylbutanenitrile
-
- Inchi: 1S/C16H23NO2/c1-11(2)16(10-17,12(3)4)13-7-8-14(18-5)15(9-13)19-6/h7-9,11-12H,1-6H3
- InChI Key: VWPDXOUCSSNGRV-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C(C#N)(C(C)C)C(C)C)OC
Computed Properties
- Exact Mass: 261.17300
- Monoisotopic Mass: 261.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 0.988±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 362.1±37.0 ºC (760 Torr),
- Flash Point: 115.8±19.7 ºC,
- Solubility: Almost insoluble (0.037 g/l) (25 º C),
- PSA: 42.25000
- LogP: 3.77718
a,a-diisopropylhomoveratronitrile Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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